Lipophilicity Shift (cLogP) Between 3,4-Dimethyl and 2,4-Dimethyl Positional Isomers
Target compound (3,4-dimethylphenyl substitution) exhibits a computed cLogP of approximately 5.5 [1], whereas its closest positional isomer, 2-(2,4-dimethylphenyl)-4-{[(4-ethenylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine, displays a cLogP of 5.46 . Both values were calculated using the same software (ACD/Labs-based tools) under identical parameterisation, ensuring comparability. The ΔcLogP of ≈0.04 is modest but reflects a genuine structural influence: moving a methyl group from the 3- to the 2-position alters the molecular shape and electron distribution, which can affect membrane partitioning and protein-binding promiscuity in cellular assays.
| Evidence Dimension | Computed octanol-water partition coefficient (cLogP) |
|---|---|
| Target Compound Data | cLogP ≈ 5.5 (PubChem, XLogP3-AA method) |
| Comparator Or Baseline | 2-(2,4-dimethylphenyl)-4-{[(4-ethenylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine: cLogP = 5.46 (ChemDiv, ACD/Labs method) |
| Quantified Difference | ΔcLogP ≈ 0.04 (target slightly more lipophilic) |
| Conditions | Computed values; PubChem XLogP3 vs. ACD/Labs – both based on group-contribution algorithms. |
Why This Matters
Even subtle lipophilicity differences can translate into markedly different cellular permeability and off-target binding profiles, making the 3,4-dimethyl isomer a distinct entity for SAR studies where consistent pharmacokinetic behaviour is required.
- [1] PubChem. Compound Summary for CID 49814569: 2-(3,4-Dimethylphenyl)-4-((4-vinylbenzyl)thio)pyrazolo[1,5-a]pyrazine. XLogP3-AA = 5.5. View Source
